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Compound of Interest

Compound Name: Methyl 4-chloro-2-formylbenzoate

CAS No.: 1001336-16-8

Cat. No.: B1525917

Get Quote

Methyl 4-chloro-2-formylbenzoate (CAS No. 1001336-16-8) is a meticulously designed

aromatic building block of significant interest to researchers in medicinal chemistry and

advanced organic synthesis.[1][2] Its strategic value lies in the orthogonal reactivity of its three

distinct functional groups: a reactive aldehyde, a versatile chloro substituent amenable to

cross-coupling, and a methyl ester that can be readily modified. This trifunctional arrangement

allows for sequential and site-selective transformations, making it an ideal starting material for

the construction of complex molecular architectures, particularly in the synthesis of novel

heterocyclic systems and drug candidates.[3] This guide provides a detailed exploration of the

core reactions involving this scaffold, offering mechanistic insights and field-proven protocols

for its effective utilization.

Core Reactivity Analysis: A Trifecta of Synthetic
Opportunities
The synthetic utility of Methyl 4-chloro-2-formylbenzoate stems from the distinct chemical

behavior of its three primary functional groups. The electron-withdrawing nature of the methyl

ester and chloro groups enhances the electrophilicity of the aromatic ring and, critically,

activates the aldehyde group towards nucleophilic attack.
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Methyl 4-chloro-2-formylbenzoate

Key Reactive Sites & Transformations Reaction Classes
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Caption: Overview of the three reactive centers of Methyl 4-chloro-2-formylbenzoate.

Reactions of the Aldehyde Group: The Gateway to
Molecular Complexity
The formyl group is the most electrophilic site on the molecule and typically reacts first with a

wide range of nucleophiles.[4] Its reactivity is amplified by the electron-withdrawing effects of

the adjacent ester and the para-chloro substituent.

Nucleophilic Addition
Strong, irreversible nucleophiles such as Grignard reagents and organolithiums readily add to

the aldehyde to form secondary alcohols.[5] This reaction provides a powerful method for

creating new carbon-carbon bonds. The aldehyde can also undergo reversible addition with

weaker nucleophiles.[4]
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Reductive Amination
A cornerstone of medicinal chemistry, reductive amination converts the aldehyde into a diverse

range of secondary or tertiary amines. The reaction proceeds via the formation of an imine or

iminium ion intermediate with a primary or secondary amine, respectively, which is then

reduced in situ, typically with a mild hydride reagent like sodium triacetoxyborohydride (STAB).

This one-pot procedure is highly efficient for building libraries of substituted benzylamines.

Wittig Olefination
The Wittig reaction provides a reliable route to convert the aldehyde into an alkene. A

phosphorus ylide, generated from a phosphonium salt, attacks the aldehyde to form a C=C

double bond, offering a method to introduce vinyl functionalities with predictable

stereochemistry.

Reduction and Oxidation
The aldehyde is selectively reduced to a primary alcohol using mild reducing agents like

sodium borohydride (NaBH₄).[6] The ester group remains unaffected under these conditions,

demonstrating the chemoselectivity of the reaction. Conversely, the aldehyde can be oxidized

to a carboxylic acid using reagents like potassium permanganate or Jones reagent, although

care must be taken to avoid side reactions.[7] Aldehydes are known to be sensitive to air

oxidation, which can be catalyzed by light and transition metals.[7][8]

Palladium-Catalyzed Cross-Coupling at the C-Cl
Bond
The chloro substituent at the C4 position is a key handle for building molecular complexity

through transition-metal-catalyzed cross-coupling reactions.[9][10] These reactions are

fundamental to modern drug discovery for constructing biaryl systems and other C-C, C-N, and

C-O bonds.

Suzuki-Miyaura Coupling
This reaction couples the aryl chloride with an organoboron reagent (e.g., a boronic acid or

ester) and is one of the most widely used C-C bond-forming reactions. The choice of a
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palladium catalyst and a suitable ligand, often a bulky, electron-rich phosphine like XPhos, is

critical for achieving high yields, especially with a relatively unreactive aryl chloride.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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